Cas no 422306-07-8 (2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione)

2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione structure

422306-07-8 structure

Product Name:2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione

CAS No:422306-07-8

MF:C₂₉H₂₁ClN₄O₄S₃

MW:621.149441480637

CID:6218248

PubChem ID:46370456

Update Time:2024-01-06

2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- 422306-07-8
- 2-[[3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanylmethyl]isoindole-1,3-dione
- F0916-5832
- 2-({[3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione
- AKOS002074163
- 2-(((3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-thioxo-2,3,6,7-tetrahydrothiazolo[4,5-d]pyrimidin-5-yl)thio)methyl)isoindoline-1,3-dione
- SR-01000562121
- SR-01000562121-1
- Inchi： 1S/C29H21ClN4O4S3/c1-3-38-19-11-8-17(9-12-19)34-27(37)23-24(33(29(39)41-23)18-10-13-22(30)16(2)14-18)31-28(34)40-15-32-25(35)20-6-4-5-7-21(20)26(32)36/h4-14H,3,15H2,1-2H3
- InChI Key： LWISTYRLFPEHTK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C)N1C(=S)SC2C(N(C3C=CC(=CC=3)OCC)C(=NC1=2)SCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

Exact Mass: 620.0413464g/mol
Monoisotopic Mass: 620.0413464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 41
Rotatable Bond Count: 7
Complexity: 1150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.6
Topological Polar Surface Area: 165Å²

2-({3-(4-chloro-3-methylphenyl)-6-(4-ethoxyphenyl)-7-oxo-2-sulfanylidene-2H,3H,6H,7H-1,3thiazolo4,5-dpyrimidin-5-ylsulfanyl}methyl)-2,3-dihydro-1H-isoindole-1,3-dione Pricemore >>

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